Cas no 1898117-24-2 (1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol
• CAS No: 1898117-24-2
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 6313167
• PubChem ID: 117411671
• Update Time: 2025-10-30

1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol
• EN300-1924731
• 1898117-24-2
• 1-[(4-bromo-2,6-difluorophenyl)methyl]cyclopropan-1-ol

• Inchi： 1S/C10H9BrF2O/c11-6-3-8(12)7(9(13)4-6)5-10(14)1-2-10/h3-4,14H,1-2,5H2
• InChI Key： HNZOEOLYHQUZIN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)CC1(CC1)O)F

Computed Properties

• Exact Mass: 261.98048g/mol
• Monoisotopic Mass: 261.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol

Recent Advances in the Study of 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol (CAS: 1898117-24-2)

The compound 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol (CAS: 1898117-24-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of the bromo and difluoro substituents on the phenyl ring, combined with the cyclopropanol moiety, provides a unique scaffold for further chemical modifications. Researchers have successfully utilized this compound in the synthesis of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol exhibit promising inhibitory effects against certain kinases and proteases. These findings suggest potential applications in the treatment of diseases such as cancer and autoimmune disorders. Notably, a recent study published in the Journal of Medicinal Chemistry reported that optimized derivatives of this compound showed nanomolar potency against a specific kinase target, with favorable pharmacokinetic properties.

The mechanism of action of 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol derivatives appears to involve selective binding to the ATP-binding site of target enzymes, as revealed by X-ray crystallography studies. This structural insight has enabled researchers to design more potent and selective analogs, with improved drug-like properties. Computational modeling and structure-activity relationship (SAR) studies have further contributed to the optimization of this compound class.

From a drug development perspective, the metabolic stability and toxicity profile of 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol derivatives have been investigated in recent preclinical studies. While some early analogs exhibited moderate hepatic clearance, structural modifications have led to compounds with improved metabolic stability and reduced cytotoxicity. These advancements position this chemical scaffold as a promising starting point for further medicinal chemistry optimization.

Looking ahead, researchers are exploring the potential of 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol in combination therapies and as part of targeted drug delivery systems. The unique physicochemical properties of this compound, including its moderate lipophilicity and hydrogen bonding capacity, make it particularly suitable for these applications. Ongoing clinical trials involving related compounds are expected to provide valuable insights into the translational potential of this chemical class.

In conclusion, 1-(4-bromo-2,6-difluorophenyl)methylcyclopropan-1-ol (CAS: 1898117-24-2) represents a versatile and pharmacologically interesting scaffold with multiple potential applications in drug discovery. The recent progress in understanding its structure-activity relationships and biological effects underscores its importance as a research tool and potential therapeutic agent. Future studies will likely focus on expanding its therapeutic indications and improving its drug-like properties through systematic medicinal chemistry approaches.